Cas no 565156-83-4 (3(2H)-Pyridazinone, 5-(phenylmethoxy)-2-(phenylmethyl)-)

• Product Name: 3(2H)-Pyridazinone, 5-(phenylmethoxy)-2-(phenylmethyl)-
• CAS No: 565156-83-4
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 348706
• PubChem ID: 10214850
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 5-(phenylmethoxy)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-(phenylmethoxy)-2-(phenylmethyl)-
• 2-benzyl-5-phenylmethoxypyridazin-3-one
• SCHEMBL6233458
• 2-benzyl-5-(benzyloxy)pyridazin-3(2H)-one
• BRHWCEYQBQXZDO-UHFFFAOYSA-N
• 565156-83-4
• DTXSID70436791

• Inchi： 1S/C18H16N2O2/c21-18-11-17(22-14-16-9-5-2-6-10-16)12-19-20(18)13-15-7-3-1-4-8-15/h1-12H,13-14H2
• InChI Key： BRHWCEYQBQXZDO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=NN(C(C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9